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Abstract

Lantanilic acid, a pentacyclic triterpenoid isolated from the plant species Lantana camara, has
garnered interest in the scientific community for its potential biological activities. This technical
guide provides a comprehensive overview of the known physicochemical properties of
Lantanilic acid, aimed at researchers, scientists, and professionals in drug development. This
document collates available data on its chemical identity, solubility, and partition coefficient, and
outlines detailed experimental protocols for its isolation and characterization. While specific
experimental data for some properties remain to be published, this guide serves as a
foundational resource for future research and development involving this natural compound.

Introduction

Lantanilic acid is a naturally occurring pentacyclic triterpenoid found in various parts of the
Lantana camara plant, a species with a history of use in traditional medicine.[1] As a member
of the triterpenoid class of compounds, Lantanilic acid possesses a complex chemical
architecture that contributes to its bioactive potential.[1] Preliminary studies have indicated that
Lantanilic acid exhibits a range of biological effects, including antimicrobial, antifungal, and
cytotoxic activities, making it a molecule of interest for further pharmacological investigation.[1]
A thorough understanding of its physicochemical properties is paramount for its development
as a potential therapeutic agent.
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Chemical and Physical Properties

The fundamental chemical and physical properties of Lantanilic acid are summarized in the

tables below. These data are crucial for understanding the molecule's behavior in various

experimental and physiological settings.

Table 1: Chemical Identificati T ilic Acid

Identifier

Value

Source

IUPAC Name

(1S,25,6S,10R,11S,14S,15R,1
8R,20S)-20-hydroxy-
8,8,14,15,19,19-hexamethyl-
10-(3-methylbut-2-
enoyloxy)-21-
oxahexacyclo[18.2.2.01'18,02'15,
0514 08'11]tetracos-4-ene-11-

carboxylic acid

PubChem|[2]

CAS Number

60657-41-2

PubChem[2]

Molecular Formula

C3s5H5206

PubChem|[2]

Molecular Weight

568.8 g/mol

PubChem[2]

Canonical SMILES

CC(=CC(=0)O[C@@H]1CC(C
)
(C)C[C@H)Z2[C@@]L(CC[C@
@]3(C2=CC[C@H}4[C@]3(CC
[C@@H]5[C@]46CC--
INVALID-LINK--
(OC6)0)C)C)C(=0)0)C

PubChem|[2]

InChl Key

HGMVESCHSMFWDD-
ZUQXEZLCSA-N

PubChem[2]

Table 2: Physicochemical Data of Lantanilic Acid
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Property Value Method Source
Physical State Solid (Powder) Not specified BioCrick
Melting Point Data not available Not applicable
Boiling Point Data not available Not applicable

Soluble in Chloroform,

Dichloromethane,

Solubility Not specified BioCrick
Ethyl Acetate, DMSO,
Acetone
logP (Octanol/Water) 7.4 Computed (XLogP3) PubChem|[2]
pKa Data not available Not applicable

Hydrogen Bond

2 Computed PubChem|[2]
Donors
Hydrogen Bond

6 Computed PubChem[2]
Acceptors
Rotatable Bond Count 3 Computed PubChem|[2]

Experimental Protocols

This section details the methodologies for the isolation and characterization of Lantanilic acid,
as well as general protocols for determining key physicochemical properties for which specific
experimental data for this compound are not yet available.

Isolation and Purification of Lantanilic Acid from
Lantana camara

The following protocol is based on a published method for the successful isolation of
Lantanilic acid.

3.1.1. Plant Material Collection and Preparation

e Collect fresh leaves of Lantana camara.
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Wash the leaves thoroughly with distilled water to remove any debris.

Oven-dry the leaves at a controlled temperature of 45°C.

Grind the dried leaves into a coarse powder using a suitable grinding apparatus.

3.1.2. Extraction

Soak approximately 22 g of the dried leaf powder in 100% ethyl acetate.

Concentrate the resulting extract using a rotary evaporator at 45°C to obtain the crude
extract.

3.1.3. Chromatographic Purification

Subject the crude ethyl acetate extract to column chromatography.

Use a silica gel 60 (230-400 mesh) column with dimensions of approximately 40 cm in length
and 5 cm in internal diameter.

Perform isocratic elution with a solvent system of n-hexane and ethyl acetate in an 80:20
ratio.

Collect fractions of 100 ml each and monitor by thin-layer chromatography (TLC) to pool
fractions containing Lantanilic acid.

Structural Characterization

The identity and purity of the isolated Lantanilic acid can be confirmed by spectroscopic

methods.

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

'H NMR (400 MHz, CDCIs): The proton NMR spectrum should be acquired in deuterated
chloroform. Key characteristic signals for Lantanilic acid include six three-proton singlets for
the tertiary methyl groups (at approximately o 0.76, 0.86, 0.94, 0.98, 1.01, and 1.14 ppm), a
multiplet for the olefinic proton H-2' (around & 5.56 ppm), and two three-proton doublets for
the B-methyl groups (at approximately 6 1.83 and 2.12 ppm).
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e 13C NMR (100 MHz, CDCIs): The carbon NMR spectrum in deuterated chloroform will show
36 carbon resonances. Notable signals include a carbonyl carbon at approximately & 165.3
ppm and a carboxylic acid carbon at around & 177.3 ppm. DEPT-135 experiments can be
used to differentiate between methyl, methylene, and methine carbons.

3.2.2. Mass Spectrometry (MS)

o Mass spectral analysis should be performed to confirm the molecular weight of the isolated
compound, which is expected to be 568.8 g/mol .

General Protocol for Melting Point Determination

While an experimental melting point for Lantanilic acid is not currently published, the following
standard procedure using a Mel-Temp apparatus can be employed.

o Ensure the Lantanilic acid sample is completely dry.

e Finely powder a small amount of the sample.

o Pack the powdered sample into a capillary tube to a height of 2-3 mm.

» Place the capillary tube into the heating block of the Mel-Temp apparatus.

» Heat the block rapidly to about 20°C below the expected melting point (a preliminary rapid
run can be performed to estimate this).

o Decrease the heating rate to 1-2°C per minute.

o Record the temperature at which the first drop of liquid appears (onset of melting) and the
temperature at which the entire sample becomes liquid (completion of melting). This range
represents the melting point.

General Protocol for pKa Determination by
Potentiometric Titration

The acid dissociation constant (pKa) is a critical parameter for understanding the ionization
state of a molecule at different pH values. The following is a general protocol for its
determination.
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o Calibrate a pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).

e Prepare a solution of Lantanilic acid of known concentration (e.g., 1 mM) in a suitable co-
solvent system if insolubility in water is an issue.

e Adjust the initial pH of the solution to the acidic range (e.g., pH 2-3) with a standard acid
solution (e.g., 0.1 M HCI).

« Titrate the solution with a standardized base (e.g., 0.1 M NaOH), adding small, precise
volumes.

e Record the pH after each addition of the titrant, allowing the reading to stabilize.
» Continue the titration until the pH reaches the basic range (e.g., pH 11-12).

o Plot the pH values against the volume of titrant added to generate a titration curve.

The pKa can be determined from the pH at the half-equivalence point of the titration curve.

Visualizations

Experimental Workflow for Isolation and
Characterization of Lantanilic Acid

The following diagram illustrates the logical flow of the experimental procedures described for
obtaining and verifying Lantanilic acid.
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Plant Material Preparation

Collect Lantana camara leaves

Wash with distilled water

Oven-dry at 45°C

Grind to coarse powder

Extraction and Purification

Soak in 100% Ethyl Acetate

Concentrate with Rotary Evaporator

Silica Gel Column Chromatography
(n-hexane:EtOAc 80:20)

Collect and Pool Fractions

Structdral Characterization

NMR Spectroscopy
(*H and 13C)

Mass Spectrometry

Confirm Structure of Lantanilic Acid

Click to download full resolution via product page

Caption: Workflow for the isolation and characterization of Lantanilic acid.
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Conclusion

This technical guide provides a consolidated resource on the physicochemical properties of
Lantanilic acid. While key experimental data such as melting point and pKa are yet to be
reported in the literature, the provided protocols offer a clear path for their determination. The
detailed methodology for isolation and structural elucidation serves as a valuable tool for
researchers aiming to work with this promising natural product. Further investigation into the
physicochemical and biological properties of Lantanilic acid is warranted to fully explore its
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. derpharmachemica.com [derpharmachemica.com]
e 2. Lantanilic acid | C35H5206 | CID 101316804 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Lantanilic Acid: A Comprehensive Physicochemical
Profile for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427613#what-are-the-physicochemical-properties-
of-lantanilic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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